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Compound of Interest

Compound Name: Sodium cobaltinitrite

Cat. No.: B080926

For Immediate Implementation: This document provides critical safety and logistical information
for the handling and disposal of sodium cobaltinitrite, tailored for research scientists and drug
development professionals. Adherence to these protocols is essential for ensuring laboratory
safety and minimizing risk.

Sodium cobaltinitrite (NasCo(NO2)e), a yellow to brown-red solid, is a powerful oxidizing
agent that presents several health hazards.[1] It can cause skin and eye irritation, allergic
reactions upon skin contact or inhalation, and may lead to respiratory issues.[1][2][3][4]
Furthermore, it is suspected of causing cancer based on animal studies and may cause
damage to the liver, heart, and blood.[1][5]

Essential Personal Protective Equipment (PPE)

When handling sodium cobaltinitrite, a comprehensive PPE strategy is mandatory to prevent
exposure. This includes:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1]

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves to prevent skin exposure.[1][5]
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o Protective Clothing: A lab coat, and in cases of potential for significant exposure, a full suit
and boots should be worn to prevent skin contact.[1][5]

» Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed.[1]
Use a dust respirator, especially when generating dust, and ensure it is an approved/certified
respirator or equivalent.[5] For large spills or inadequate ventilation, a self-contained
breathing apparatus (SCBA) is necessary.[5]

Hazard Summary Table

Hazard Classification Description

Category 2: May intensify fire; strong oxidizer.[2]

Oxidizing Solid
[31[4]

Skin Corrosion/Irritation Category 2: Causes skin irritation.[2][3][4]

Category 2A/2B: Causes serious eye irritation.

[21(31[4]

Serious Eye Damage/Irritation

Category 1: May cause allergy or asthma

Respiratory Sensitizer symptoms or breathing difficulties if inhaled.[2]

[3]4]

Category 1: May cause an allergic skin reaction.

[21(31[4]

Skin Sensitizer

Carcinogenicity Category 2: Suspected of causing cancer.[3]

N o May cause damage to the blood, heart, central
Specific Target Organ Toxicity ] i
nervous system, liver, and thyroid.[1]

Experimental Workflow: Safe Handling of Sodium
Cobaltinitrite

The following diagram outlines the procedural workflow for safely handling sodium
cobaltinitrite in a laboratory setting.
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Caption: Workflow for Safe Handling of Sodium Cobaltinitrite.

Detailed Protocols
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Handling and Storage:

Always handle sodium cobaltinitrite in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation of dust.[1][2]

Minimize dust generation and accumulation during handling.[1]
Keep the container tightly closed when not in use.[1]

Store in a cool, dry, well-ventilated area away from incompatible substances such as
combustible materials, strong acids, and reducing agents.[1][2][6]

Do not store near heat, sparks, or open flames.[1][2]

Facilities storing or utilizing this material should be equipped with an eyewash station and a
safety shower.[1]

Disposal Plan:

Spills should be cleaned up immediately.[1]

For small spills, sweep up the solid material, avoiding dust generation, and place it into a
suitable, labeled container for disposal.[1][2]

For larger spills, prevent the material from entering sewers or confined areas.[5] Keep the
substance damp with a water spray to avoid dust.[5]

Waste disposal should be conducted in accordance with all applicable federal, state, and
local regulations. Contact a licensed professional waste disposal service to dispose of this
material.

Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[1]
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 Inhalation: Remove the individual from exposure and move to fresh air immediately. If
breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate
medical attention.[1][5]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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